N-[2-(4-methoxyphenyl)-5-benzotriazolyl]butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(4-methoxyphenyl)-5-benzotriazolyl]butanamide is a member of triazoles.
Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activities
N-[2-(4-methoxyphenyl)-5-benzotriazolyl]butanamide derivatives have been synthesized as part of research into heterocyclic compounds, which are known for their biological activities. These compounds, specifically N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide, have been evaluated for their lipoxygenase inhibitory activities, showing moderately good activities (Aziz‐ur‐Rehman et al., 2016).
Photodynamic Therapy Applications
Research into the synthesis and characterization of N-heterocycle-containing benzotriazoles, including derivatives of N-[2-(4-methoxyphenyl)-5-benzotriazolyl]butanamide, has shown potential applications in photodynamic therapy, a treatment method for cancer. These compounds exhibit sharp single peaks in the UV range and have high molar extinction coefficients, making them suitable for anti-UV protection and possibly for use in photodynamic therapy (Zhi‐hua Cui et al., 2012).
Antimicrobial and Anticancer Properties
A derivative of N-[2-(4-methoxyphenyl)-5-benzotriazolyl]butanamide has been synthesized and shown to exhibit antimicrobial activity, anticancer activity against lung carcinoma, and minimal effects on normal cell lines. This indicates potential applications in developing treatments for cancer and infectious diseases (M. Sirajuddin et al., 2015).
Matrix Metalloproteinases Imaging
Novel fluorinated derivatives of N-[2-(4-methoxyphenyl)-5-benzotriazolyl]butanamide have been synthesized for potential use in imaging matrix metalloproteinases (MMPs) using positron emission tomography (PET). These derivatives show high in vitro MMP inhibition potencies, indicating their suitability for in vivo imaging of MMPs in pathological processes (S. Wagner et al., 2007).
properties
Product Name |
N-[2-(4-methoxyphenyl)-5-benzotriazolyl]butanamide |
---|---|
Molecular Formula |
C17H18N4O2 |
Molecular Weight |
310.35 g/mol |
IUPAC Name |
N-[2-(4-methoxyphenyl)benzotriazol-5-yl]butanamide |
InChI |
InChI=1S/C17H18N4O2/c1-3-4-17(22)18-12-5-10-15-16(11-12)20-21(19-15)13-6-8-14(23-2)9-7-13/h5-11H,3-4H2,1-2H3,(H,18,22) |
InChI Key |
NSJWOTURAYVXJE-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=CC2=NN(N=C2C=C1)C3=CC=C(C=C3)OC |
Canonical SMILES |
CCCC(=O)NC1=CC2=NN(N=C2C=C1)C3=CC=C(C=C3)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.